![molecular formula C5H2BrClN4 B6234087 2-bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine CAS No. 1780651-75-3](/img/no-structure.png)
2-bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrimidine involves the reaction of 2-amino-5-bromo-3-chloropyridine with cyanogen azide followed by cyclization with triethyl orthoformate and hydrolysis to yield the final product.", "Starting Materials": [ "2-amino-5-bromo-3-chloropyridine", "cyanogen azide", "triethyl orthoformate", "water", "sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve 2-amino-5-bromo-3-chloropyridine in acetonitrile and add cyanogen azide. Stir the mixture at room temperature for 2 hours.", "Step 2: Add triethyl orthoformate to the reaction mixture and heat at reflux for 6 hours.", "Step 3: Cool the reaction mixture and add water. Adjust the pH to 9-10 with sodium hydroxide.", "Step 4: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Purify the product by column chromatography using a mixture of ethyl acetate and hexanes as the eluent." ] } | |
CAS RN |
1780651-75-3 |
Molecular Formula |
C5H2BrClN4 |
Molecular Weight |
233.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.